Cas no 2060038-18-6 (tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate
• CAS No: 2060038-18-6
• MF: C₁₆H₂₇N₃O₄
• MW: 325.403284311295
• MDL: MFCD30498346
• CID: 5212535
• PubChem ID: 137703201
• Update Time: 2025-06-08

tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-hydroxy-3-[(3-propyl-1,2,4-oxadiazol-5-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate

• MDL： MFCD30498346
• Inchi： 1S/C16H27N3O4/c1-5-7-12-17-13(23-18-12)10-16(21)8-6-9-19(11-16)14(20)22-15(2,3)4/h21H,5-11H2,1-4H3
• InChI Key： GRNIVZDKSOAUSV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(O)(CC2ON=C(CCC)N=2)C1

Additional information on tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate (CAS No. 2060038-18-6)

The compound tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate (CAS No. 2060038-18-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole ring and piperidine backbone, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's CAS No. 2060038-18-6 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its tert-butyl carbamate group further enhances its stability, making it suitable for pro-drug development and targeted delivery systems.

The 1,2,4-oxadiazole moiety in this compound is a key structural element that contributes to its pharmacological properties. This heterocycle is known for its hydrogen-bonding capacity and metabolic stability, which are critical for optimizing drug-like molecules. Additionally, the 3-propyl substituent on the oxadiazole ring introduces lipophilicity, potentially improving cell membrane permeability—a hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) research.

From a synthetic perspective, tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate is often synthesized via multi-step organic reactions, including cyclization and Boc-protection strategies. Its CAS No. 2060038-18-6 is commonly referenced in patents and academic papers focusing on green chemistry and catalytic methods. The compound's versatility also aligns with the growing interest in sustainable synthesis and atom economy, which are trending topics in organic synthesis communities.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, particularly in the development of pesticides and herbicides. The 1,2,4-oxadiazole ring is known to exhibit insecticidal activity, making it a valuable scaffold for crop protection research. With the increasing global focus on food security and sustainable agriculture, compounds like tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate are gaining traction in agrochemical innovation.

In conclusion, tert-butyl 3-hydroxy-3-(3-propyl-1,2,4-oxadiazol-5-yl)methylpiperidine-1-carboxylate (CAS No. 2060038-18-6) represents a multifaceted compound with broad applicability in drug discovery, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of personalized medicine and precision agriculture. As scientific inquiries into heterocyclic chemistry continue to expand, this compound is poised to play a pivotal role in future innovations.